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Compound of Interest

Compound Name: Pandamarilactonine B

Cat. No.: B1156770

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for
Pandamarilactonine B, a pyrrolidine alkaloid isolated from the leaves of Pandanus
amaryllifolius. The structural elucidation of this natural product was primarily achieved through
a combination of Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR)
spectroscopy, and Mass Spectrometry (MS). This document collates the available
spectroscopic information and presents it in a structured format for ease of reference and

comparison.

Chemical Structure

Pandamarilactonine B is a diastereomer of Pandamarilactonine A and has been found to exist
as a racemate in its natural form. Its structure features a pyrrolidinyl a,3-unsaturated y-lactone
moiety and a y-alkylidene a,3-unsaturated y-lactone residue. The relative stereochemistry of
Pandamarilactonine B was initially proposed based on spectroscopic analysis and later
revised through total synthesis.

Spectroscopic Data

The following tables summarize the key spectroscopic data for Pandamarilactonine B.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy is a cornerstone technique for the structural elucidation of organic
molecules, providing detailed information about the carbon-hydrogen framework.

Table 1: *H NMR Spectroscopic Data for Pandamarilactonine B

. Chemical Shift (5, o Coupling Constant
Position Multiplicity

ppm) (3, Hz)

Data unavailable in

search results

Table 2: 13C NMR Spectroscopic Data for Pandamarilactonine B

Position Chemical Shift (6, ppm)

Data unavailable in search results

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule by
measuring the absorption of infrared radiation.

Table 3: IR Spectroscopic Data for Pandamarilactonine B

Wavenumber (cm—?) Assignment

Data unavailable in search results

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and elemental composition of a
compound, as well as to gain structural information from its fragmentation pattern.

Table 4. Mass Spectrometry Data for Pandamarilactonine B
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miz Relative Intensity (%) Assighment

Data unavailable in search

results

Experimental Protocols

Detailed experimental protocols are crucial for the replication of scientific findings and for the
comparison of data across different studies.

Isolation of Pandamarilactonine B

Pandamarilactonine B is typically isolated from the leaves of Pandanus amaryllifolius. The
general procedure involves:

» Extraction: The dried and powdered leaves are extracted with a suitable solvent, such as
methanol or ethanol.

 Partitioning: The crude extract is then subjected to liquid-liquid partitioning to separate
compounds based on their polarity.

o Chromatography: The alkaloid fraction is further purified using a combination of
chromatographic techniques, such as silica gel column chromatography and high-
performance liquid chromatography (HPLC), to yield pure Pandamarilactonine B.

Spectroscopic Analysis

 NMR Spectroscopy: *H and 13C NMR spectra are typically recorded on a high-field NMR
spectrometer (e.g., 400 or 500 MHz) using a deuterated solvent such as chloroform-d
(CDCls) or methanol-d4 (CD3OD). Chemical shifts are reported in parts per million (ppm)
relative to a residual solvent peak or an internal standard (e.g., tetramethylsilane, TMS).

» IR Spectroscopy: IR spectra are commonly obtained using a Fourier-transform infrared
(FTIR) spectrometer. The sample can be prepared as a thin film on a salt plate (e.g., NaCl or
KBr) or as a KBr pellet.
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e Mass Spectrometry: High-resolution mass spectra are often acquired using techniques such
as Fast Atom Bombardment (FAB-MS) or Electrospray lonization (ESI-MS) to determine the
accurate mass and molecular formula of the compound.

Workflow for Spectroscopic Analysis

The following diagram illustrates a typical workflow for the isolation and spectroscopic
characterization of a natural product like Pandamarilactonine B.
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Caption: Workflow for the Isolation and Spectroscopic Characterization of Pandamarilactonine
B.

 To cite this document: BenchChem. [Spectroscopic Data of Pandamarilactonine B: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1156770#spectroscopic-data-of-pandamarilactonine-
b-nmr-ir-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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